

Neuronal effects of Galantide (M15) in the hippocampus

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

[Get Quote](#)

An In-Depth Technical Guide to the Neuronal Effects of **Galantide (M15)** in the Hippocampus

For Researchers, Scientists, and Drug Development Professionals

Abstract

The neuropeptide galanin is a critical neuromodulator in the central nervous system, exerting significant influence over cognition, mood, and neuronal excitability, particularly within the hippocampus.[1][2] Its actions are mediated by three G-protein coupled receptor subtypes (GalR1, GalR2, and GalR3) that engage distinct intracellular signaling cascades.[3][4]

Galantide (M15), a high-affinity, non-subtype-selective galanin receptor antagonist, has been an indispensable pharmacological tool for elucidating the physiological roles of the galaninergic system.[5][6] This guide provides a detailed examination of the mechanism and neuronal consequences of Galantide application in the hippocampus. We will explore the differential signaling pathways of galanin receptors, the modulatory effects of Galantide on synaptic plasticity—specifically long-term potentiation (LTP)—and its impact on the release of key neurotransmitters like acetylcholine. This document synthesizes experimental findings with detailed, field-proven protocols for electrophysiology and in vivo microdialysis to provide a

comprehensive resource for researchers investigating the therapeutic potential of modulating the galanin system.

Introduction: The Galaninergic System in the Hippocampus

The hippocampus is a hub for learning, memory, and emotional regulation.^[7] The functional integrity of its circuits is heavily modulated by various neuropeptides, among which galanin is a key player. Galanin is widely distributed in the central and peripheral nervous systems and co-exists with classical neurotransmitters such as acetylcholine and norepinephrine.^[8] In the hippocampus, galanin-immunoreactive fibers are found throughout the dentate gyrus and CA1-CA3 fields.^[9]

The effects of galanin are mediated through three receptor subtypes:

- GalR1: Primarily coupled to G α i/o proteins, its activation leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in neuronal hyperpolarization and reduced excitability.^{[4][8][10]} GalR1 is expressed in the CA fields of the hippocampus.^[11]
- GalR2: Exhibits more diverse signaling, coupling to G α q/11 to activate the phospholipase C (PLC) pathway, leading to inositol phosphate production and increased intracellular calcium.^{[4][10][12]} It can also couple to G α i/o and G α o to inhibit adenylyl cyclase and activate the MAPK pathway, respectively.^{[11][12][13]} GalR2 mRNA is prominently found in the dentate gyrus.^[11]
- GalR3: Also couples to G α i/o proteins, inhibiting adenylyl cyclase.^{[3][4]} Its role in the hippocampus is less characterized compared to GalR1 and GalR2.^[11]

This differential signaling and distribution profile allows galanin to exert complex and sometimes opposing effects on hippocampal function, making receptor antagonists crucial for dissecting its roles.

The Antagonist: Galantide (M15)


Galantide, also known as M15, is a chimeric peptide composed of the first 13 amino acids of galanin linked to the substance P fragment (5-11) amide.^{[5][8]} It was the first high-affinity galanin receptor antagonist developed.^[5]

Key Characteristics:

- **Mechanism:** Galantide acts as a competitive antagonist, binding to galanin receptors with high affinity ($IC_{50} \approx 0.1$ nM) and preventing the endogenous ligand, galanin, from activating its downstream signaling pathways.^{[5][14]}
- **Selectivity:** It is a non-selective antagonist, meaning it blocks both GalR1 and GalR2 receptor subtypes.^[15] This broad activity makes it a powerful tool for studying the overall effects of galanin signaling but requires careful interpretation when trying to isolate the function of a specific receptor subtype.

Galantin Receptor Signaling Pathways and Galantide's Point of Intervention

Understanding the intracellular cascades initiated by galanin receptor activation is fundamental to interpreting the effects of Galantide. GalR1 and GalR2, the predominant subtypes in the hippocampus, trigger distinct pathways.^{[10][12]} Galantide's role is to block the initial binding of galanin, thereby preventing the activation of these cascades.



[Click to download full resolution via product page](#)

Figure 1: Galanin Receptor Signaling Pathways.

Key Neuronal Effects of Galantide in the Hippocampus

By blocking the actions of endogenous or exogenously applied galanin, Galantide reveals the powerful modulatory influence of the galaninergic system on hippocampal circuitry.

Reversal of Galanin-Induced Inhibition of Long-Term Potentiation (LTP)

LTP is a persistent strengthening of synapses based on recent patterns of activity and is widely considered a cellular substrate for learning and memory.^{[16][17]} In the CA1 region of the hippocampus, galanin has a potent inhibitory effect on LTP induced by high-frequency stimulation, without affecting baseline synaptic transmission.^[18] This suggests galanin acts as a filter, potentially preventing the encoding of weak or irrelevant stimuli.

Galantide, by antagonizing galanin receptors, blocks this inhibition. In experimental settings, the co-application of Galantide can restore LTP that would otherwise be suppressed by galanin. This positions the galaninergic system as a critical checkpoint for synaptic plasticity.^[2]

Disinhibition of Acetylcholine Release

The hippocampus receives significant cholinergic input from the medial septum, a pathway crucial for spatial learning and memory.^[7] Galanin exerts a powerful, region-specific inhibitory control over this pathway. In the ventral hippocampus, which is more associated with mood and emotion, galanin strongly inhibits the evoked release of acetylcholine (ACh).^{[19][20]} This effect is less pronounced or even absent in the dorsal hippocampus, which is primarily implicated in cognitive processes.^{[19][21][22]}

Galantide (M15) has been shown to be a high-affinity antagonist that effectively blocks this galanin-induced inhibition of ACh release in the ventral hippocampus.^{[5][6]} This disinhibition of cholinergic transmission is a key neuronal effect of Galantide and highlights its potential to modulate hippocampal-dependent functions by "releasing the brake" on the cholinergic system.

Modulation of Glutamatergic Transmission

Galanin is known to decrease the release of the excitatory neurotransmitter glutamate in the hippocampus.[2] This is a primary mechanism behind its inhibitory effect on LTP and its general anticonvulsant properties. By blocking galanin receptors, Galantide can prevent this reduction in glutamate release, thereby facilitating excitatory transmission and downstream processes like LTP induction. This action is particularly relevant at glutamatergic synapses, which are fundamental to hippocampal function.[23][24]

Parameter	Effect of Galanin	Effect of Galantide (M15)	Primary Receptor(s) Implicated	References
Hippocampal LTP	Inhibits induction	Reverses galanin-induced inhibition	GalR1	[2][18]
ACh Release (Ventral)	Potently inhibits evoked release	Blocks galanin-induced inhibition	GalR1	[5][19][20]
Glutamate Release	Decreases evoked release	Reverses galanin-induced decrease	GalR1	[2]
Neuronal Excitability	Decreases (hyperpolarization)	Blocks galanin-induced hyperpolarization	GalR1	[5][8]


Table 1: Summary of Galanin and Galantide Effects in the Hippocampus.

Experimental Workflows & Protocols

The following protocols represent standard, validated methodologies for investigating the effects of Galantide in the hippocampus.

Protocol 1: In Vitro Electrophysiology - Investigating Galantide's Effect on LTP

This protocol details how to assess Galantide's ability to reverse galanin-mediated suppression of LTP in the Schaffer collateral-CA1 pathway of rat hippocampal slices.



[Click to download full resolution via product page](#)

Figure 2: Experimental Workflow for Hippocampal LTP.

Step-by-Step Methodology:

- Slice Preparation:
 - Anesthetize a young adult rat (e.g., Wistar or Sprague-Dawley) with isoflurane and decapitate, following approved animal care protocols.
 - Rapidly dissect the brain and submerge it in ice-cold, oxygenated (95% O₂/5% CO₂) artificial cerebrospinal fluid (aCSF).
 - Prepare 400 µm coronal or horizontal hippocampal slices using a vibratome.
 - Transfer slices to an interface or submerged incubation chamber containing oxygenated aCSF at room temperature for at least 1 hour to recover.
- Electrophysiological Recording:
 - Transfer a single slice to a recording chamber perfused with oxygenated aCSF at 30-32°C.
 - Place a bipolar stimulating electrode (e.g., tungsten) in the stratum radiatum to activate Schaffer collateral fibers.
 - Place a glass recording microelectrode filled with aCSF in the stratum radiatum of the CA1 region to record the field excitatory postsynaptic potential (fEPSP).
 - Establish a stable baseline response for at least 20 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).
- Pharmacological Application:
 - Causality: To test Galantide's antagonist properties, you must first establish galanin's inhibitory effect.
 - Control Group: Induce LTP in the absence of any drug to establish a reference.
 - Galanin Group: After baseline recording, perfuse the slice with a known concentration of galanin (e.g., 1 µM) for 20-30 minutes before inducing LTP.

- Galantide Group: Perfuse the slice with galanin (1 μ M) plus Galantide (e.g., 1-5 μ M) for 20-30 minutes before inducing LTP. The pre-incubation ensures the antagonist has bound to the receptors.
- LTP Induction and Measurement:
 - Induce LTP using a standard high-frequency stimulation (HFS) protocol, such as two trains of 100 Hz for 1 second, separated by 20 seconds.[\[25\]](#)
 - Continue recording the fEPSP at the baseline frequency for at least 60 minutes post-HFS.
- Data Analysis:
 - Measure the initial slope of the fEPSP.
 - Normalize all fEPSP slope values to the average slope during the pre-HFS baseline period.
 - Compare the average potentiation during the last 10 minutes of recording across the different experimental groups using appropriate statistical tests (e.g., ANOVA). A successful reversal will show that the LTP magnitude in the Galanin+Galantide group is significantly greater than in the Galanin-only group and not significantly different from the control group.

Protocol 2: In Vivo Microdialysis - Measuring ACh Release

This protocol describes the use of in vivo microdialysis to measure how Galantide blocks galanin's inhibition of scopolamine-evoked ACh release in the ventral hippocampus of an awake, freely moving rat.

Step-by-Step Methodology:

- Surgical Preparation (Self-Validation):
 - Anesthetize a rat with isoflurane or a ketamine/xylazine mixture.
 - Secure the animal in a stereotaxic frame.

- Implant a guide cannula targeted to the ventral hippocampus (coordinates relative to bregma). This guide cannula is critical for protecting the brain tissue and ensuring accurate probe placement later.
- Secure the cannula assembly to the skull with dental cement and anchor screws.
- Allow the animal to recover for 5-7 days. This recovery period is essential for the inflammation from surgery to subside, ensuring a stable and physiologically relevant baseline.
- Microdialysis Experiment:
 - On the day of the experiment, gently insert the microdialysis probe (with a suitable membrane length, e.g., 2 mm) through the guide cannula into the ventral hippocampus.
 - Connect the probe to a syringe pump and a fraction collector. Perfuse the probe with Ringer's solution at a slow, constant flow rate (e.g., 1-2 $\mu\text{L}/\text{min}$).
 - Allow the system to stabilize for 1-2 hours. Collect at least three baseline samples (e.g., every 20 minutes) to ensure a stable ACh baseline.
- Pharmacological Manipulation:
 - Causality: To demonstrate Galantide's effect, an increase in ACh release must first be stimulated. Scopolamine, a muscarinic antagonist, is used for this purpose as it blocks presynaptic M2 autoreceptors, which normally provide negative feedback on ACh release, thus increasing synaptic ACh levels.[\[19\]](#)
 - Administer scopolamine (e.g., 0.5 mg/kg, s.c.) to evoke ACh release.
 - In separate groups of animals, administer galanin (e.g., via intracerebroventricular injection or reverse dialysis through the probe) to demonstrate its inhibitory effect on the scopolamine-induced ACh surge.
 - In the test group, co-administer Galantide with galanin to observe if the inhibitory effect is blocked. A vehicle control group is mandatory.
- Sample Collection and Analysis:

- Collect dialysate samples every 20 minutes into vials containing a small amount of acetic acid to prevent ACh degradation.
- Analyze the ACh concentration in the samples using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED), which provides high sensitivity and specificity.
- Data Analysis:
 - Calculate the absolute amount of ACh in each sample.
 - Express the results as a percentage of the average baseline concentration for each animal.
 - Compare the time course and peak of ACh release across the different treatment groups. Successful antagonism by Galantide will be demonstrated if the scopolamine-evoked ACh release in the Galanin+Galantide group is significantly higher than in the Galanin-only group.

Summary and Future Directions

Galantide (M15) has been a cornerstone in demonstrating the profound inhibitory influence of the galaninergic system within the hippocampus. By antagonizing galanin receptors, Galantide effectively reverses the suppression of long-term potentiation and disinhibits the release of acetylcholine, two fundamental processes for hippocampal-dependent cognition and mood regulation.[5][18] The experimental protocols detailed herein provide a robust framework for further investigation into this system.

While Galantide remains an invaluable research tool, its lack of subtype selectivity is a limitation.[26] The future of this field lies in the development and application of highly selective antagonists for GalR1 and GalR2. Such tools will allow researchers to precisely delineate the respective contributions of each receptor subtype to synaptic plasticity, neurotransmitter release, and behavior, ultimately paving the way for more targeted therapeutic strategies for conditions like epilepsy, depression, and cognitive disorders.[4][14]

References

- Wang, S., Hashemi, T., He, C., Strader, C., & Bayne, M. (1998). Differential Intracellular Signaling of the GalR1 and GalR2 Galanin Receptor Subtypes. *Biochemistry*, 37(19), 6711–6717. [[Link](#)]
- Smith, K. E., Forray, C., Walker, M. W., Jones, K. A., Vaysse, P. J., Branchek, T. A., Gerald, C., & Weinshank, R. L. (1997). Expression and pharmacology of human galanin receptor GALR2. *The Journal of biological chemistry*, 272(39), 24612–24616. [[Link](#)]
- Bartfai, T., Bedecs, K., Land, T., Langel, Ü., Bertorelli, R., Girotti, P., Consolo, S., Xu, X. J., Wiesenfeld-Hallin, Z., & Nilsson, S. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. *Proceedings of the National Academy of Sciences of the United States of America*, 88(23), 10961–10965. [[Link](#)]
- Zini, S., Roisin, M. P., Langel, U., Bartfai, T., & Ben-Ari, Y. (2011). Galanin differentially regulates acetylcholine release in ventral and dorsal hippocampus: a microdialysis study in awake rat. *Neuroscience*, 199, 193–199. [[Link](#)]
- Fisone, G., Wu, C. F., Consolo, S., Nordström, O., Brynne, N., Bartfai, T., Melander, T., & Hökfelt, T. (1989). Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies. *Proceedings of the National Academy of Sciences of the United States of America*, 86(18), 7339–7343. [[Link](#)]
- Sakurai, E., Maeda, T., Kaneko, S., Akaike, A., & Satoh, M. (1996). The effects of galanin on long-term synaptic plasticity in the CA1 area of rodent hippocampus. *Neuroscience Letters*, 212(1), 21–24. [[Link](#)]
- Bartfai, T., et al. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. *PubMed*. [[Link](#)]
- ResearchGate. (n.d.). Signaling pathways for galanin receptors. [[Link](#)]
- Webling, K. E., Runesson, J., Bartfai, T., & Langel, Ü. (2012). Galanin receptors and ligands. *Frontiers in Endocrinology*, 3, 146. [[Link](#)]
- Kuteeva, E., et al. (2011). Galanin differentially regulates acetylcholine release in ventral and dorsal hippocampus: a microdialysis study in awake rat. *ResearchGate*. [[Link](#)]

- Fisone, G., et al. (1989). Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies. PubMed. [[Link](#)]
- Zhou, Y., et al. (2023). Structural insights into galanin receptor signaling. Proceedings of the National Academy of Sciences, 120(46), e2309123120. [[Link](#)]
- Klenerova, V., Sida, P., Hynie, S., & Jurcovicova, J. (2013). The Galanin and Galanin Receptor Subtypes, its Regulatory Role in the Biological and Pathological Functions. Physiological Research, 62, S15-S24. [[Link](#)]
- Badie-Mahdavi, H., Lu, X., Behrens, M. M., & Bartfai, T. (2005). Distribution and differential regulation of galanin receptor subtypes in rat brain: effects of seizure activity. Neuropeptides, 39(3), 185–188. [[Link](#)]
- Messanvi, F., et al. (2024). Galanin receptor 1 expressing neurons in hippocampal-prefrontal circuitry modulate goal directed attention and impulse control. bioRxiv. [[Link](#)]
- Mazarati, A. M., Hohmann, J. G., Bacon, A., Liu, H., Sankar, R., Steiner, R. A., Wynick, D., & Wasterlain, C. G. (2000). Modulation of Hippocampal Excitability and Seizures by Galanin. The Journal of Neuroscience, 20(16), 6276–6281. [[Link](#)]
- Mazarati, A. M., Liu, H., Soomets, U., Sankar, R., Langel, Ü., Wasterlain, C. G., & Hökfelt, T. (1998). Galanin Modulation of Seizures and Seizure Modulation of Hippocampal Galanin in Animal Models of Status Epilepticus. The Journal of Neuroscience, 18(24), 10070–10077. [[Link](#)]
- ResearchGate. (n.d.). Effect of galanin and galanin antagonist (galantide) on the amplitudes... [[Link](#)]
- Branchek, T. A., Smith, K. E., Gerald, C., & Walker, M. W. (2000). Galanin receptor subtypes. Trends in Pharmacological Sciences, 21(3), 109–117. [[Link](#)]
- Karolinska Institutet. (2024). Hippocampal galanin and acetylcholine in spatial learning. [[Link](#)]
- Dias, R. B., et al. (2019). Glutamate Transporters in Hippocampal LTD/LTP: Not Just Prevention of Excitotoxicity. Frontiers in Cellular Neuroscience, 13, 357. [[Link](#)]

- Voronin, L. L. (1983). Long-term Potentiation in the Hippocampus. *Neuroscience*, 10(4), 1051–1069. [\[Link\]](#)
- Ge, Y., et al. (2010). Hippocampal long-term depression is required for the consolidation of spatial memory. *Proceedings of the National Academy of Sciences*, 107(38), 16697–16702. [\[Link\]](#)
- Patsnap Synapse. (2024). What are galanin receptor antagonists and how do they work? [\[Link\]](#)
- Adamantidis, A., et al. (2010). Major Impairments of Glutamatergic Transmission and Long-Term Synaptic Plasticity in the Hippocampus of Mice Lacking the Melanin-Concentrating Hormone Receptor-1. *The Journal of Neuroscience*, 30(17), 5831–5844. [\[Link\]](#)
- Rusakov, D. A. (2001). Extrasynaptic Glutamate Diffusion in the Hippocampus: Ultrastructural Constraints, Uptake, and Receptor Activation. *Hippocampus*, 11(5), 513–525. [\[Link\]](#)
- Gruart, A., et al. (2021). Transsynaptic Long-Term Potentiation in the Hippocampus of Behaving Mice. *Frontiers in Synaptic Neuroscience*, 13, 730623. [\[Link\]](#)
- Shakes, J. & Shakes, J. (2017). Long-Term Potentiation at CA3–CA1 Hippocampal Synapses with Special Emphasis on Aging, Disease, and Stress. *Frontiers in Aging Neuroscience*, 9, 36. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Distribution and differential regulation of galanin receptor subtypes in rat brain: effects of seizure activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Galanin Modulation of Seizures and Seizure Modulation of Hippocampal Galanin in Animal Models of Status Epilepticus - PMC [pmc.ncbi.nlm.nih.gov]

- [3. researchgate.net \[researchgate.net\]](#)
- [4. pnas.org \[pnas.org\]](#)
- [5. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. openarchive.ki.se \[openarchive.ki.se\]](#)
- [8. Galanin Receptors \[sigmaaldrich.com\]](#)
- [9. biorxiv.org \[biorxiv.org\]](#)
- [10. pubs.acs.org \[pubs.acs.org\]](#)
- [11. Frontiers | Galanin Receptors and Ligands \[frontiersin.org\]](#)
- [12. Differential intracellular signaling of the GalR1 and GalR2 galanin receptor subtypes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. biomed.cas.cz \[biomed.cas.cz\]](#)
- [14. What are galanin receptor antagonists and how do they work? \[synapse.patsnap.com\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. Long-term potentiation in the hippocampus - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. Frontiers | Long-Term Potentiation at CA3–CA1 Hippocampal Synapses with Special Emphasis on Aging, Disease, and Stress \[frontiersin.org\]](#)
- [18. The effects of galanin on long-term synaptic plasticity in the CA1 area of rodent hippocampus - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. Galanin differentially regulates acetylcholine release in ventral and dorsal hippocampus: a microdialysis study in awake rat - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. Frontiers | Glutamate Transporters in Hippocampal LTD/LTP: Not Just Prevention of Excitotoxicity \[frontiersin.org\]](#)

- [24. Extrasynaptic Glutamate Diffusion in the Hippocampus: Ultrastructural Constraints, Uptake, and Receptor Activation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Frontiers | Transsynaptic Long-Term Potentiation in the Hippocampus of Behaving Mice \[frontiersin.org\]](#)
- [26. Galanin receptor subtypes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Neuronal effects of Galantide (M15) in the hippocampus]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10795280/docs#neuronal-effects-of-galantide-m15-in-the-hippocampus\]](https://www.benchchem.com/product/b10795280/docs#neuronal-effects-of-galantide-m15-in-the-hippocampus)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check